Cas no 1094511-83-7 (({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)(methyl)amine)

• Product Name: ({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)(methyl)amine
• CAS No: 1094511-83-7
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6400278
• PubChem ID: 43163684
• Update Time: 2025-07-12

({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)(methyl)amine
• 4H-Cyclopenta[b]thiophene-2-methanamine, 5,6-dihydro-N-methyl-
• AKOS009344884
• SCHEMBL12797609
• ({4H,5H,6H-cyclopenta[b]thiophen-2-yl}methyl)(methyl)amine
• 1094511-83-7
• EN300-1859435

• Inchi： 1S/C9H13NS/c1-10-6-8-5-7-3-2-4-9(7)11-8/h5,10H,2-4,6H2,1H3
• InChI Key： VYUBLOKSJNNYBE-UHFFFAOYSA-N
• SMILES： C12CCCC=1C=C(CNC)S2

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 247.4±35.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes